Cas no 1804049-78-2 (Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate)

• Product Name: Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate
• CAS No: 1804049-78-2
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 4795143
• Update Time: 2025-06-26

Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate

• Inchi： 1S/C11H14N2O5/c1-2-18-11(17)8-5-6(13-12)3-4-7(8)9(14)10(15)16/h3-5,9,13-14H,2,12H2,1H3,(H,15,16)
• InChI Key： RTRJHQXOFDGCFL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1C(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 310
• XLogP3: -2
• Topological Polar Surface Area: 122

Additional information on Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate

Ethyl 2-(Carboxy(Hydroxy)Methyl)-5-Hydrazinylbenzoate (CAS No. 1804049-78-2): A Comprehensive Overview

Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate, with the CAS registry number 1804049-78-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a hydroxymethyl carboxylic acid moiety, and a hydrazine substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate in the development of novel pharmaceutical agents. The hydroxymethyl carboxylic acid group is known to exhibit bioactive properties, making it a valuable component in the synthesis of bioactive molecules. Researchers have explored its role as a precursor for the development of anti-inflammatory and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways.

The hydrazine group present in Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate adds another layer of functionality to the molecule. Hydrazines are known for their ability to form stable complexes with metal ions, which has led to their use in coordination chemistry and catalysis. Recent advancements in this area have shown that this compound can act as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

In addition to its role in drug design and materials science, Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate has also been investigated for its potential in agrochemicals. The benzoate ester group is known to exhibit pesticidal activity, and researchers have explored its use as a component in herbicides and fungicides. A study published in Pest Management Science reported that derivatives of this compound showed promising results against several agricultural pests.

The synthesis of Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate involves a series of well-established organic reactions. The starting material is typically prepared through esterification or amidation reactions, followed by functionalization to introduce the hydroxymethyl carboxylic acid and hydrazine groups. Recent research has focused on optimizing these synthetic routes to improve yield and reduce costs. For example, microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity.

From an environmental perspective, Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate has been evaluated for its biodegradability and toxicity. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in the environment compared to some other synthetic compounds. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, Ethyl 2-(carboxy(hydroxy)methyl)-5-hydrazinylbenzoate (CAS No. 1804049-78-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.